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Compound of Interest

Compound Name: 2-Fluoronicotinic acid

Cat. No.: B058218

2-Fluoronicotinic acid (CAS: 393-55-5), also known as 2-Fluoro-3-pyridinecarboxylic acid, is
a fluorinated heterocyclic building block of significant interest to the scientific research
community, particularly those in pharmaceutical and agrochemical development.[1][2][3] Its
value lies in the strategic placement of a fluorine atom on the pyridine ring. Fluorine, being the
most electronegative element, imparts unique properties to organic molecules. Its introduction
can profoundly influence a molecule's metabolic stability, bioavailability, lipophilicity, and
binding affinity to biological targets—a concept central to modern drug design.[1][4][5]

This guide serves as a technical resource for researchers, chemists, and procurement
specialists, offering a comprehensive overview of the commercial landscape for 2-
Fluoronicotinic acid. It details sourcing strategies, quality validation protocols, key
applications, and safe handling procedures to empower scientists in their research and
development endeavors.

Core Chemical Properties:

e Molecular Formula: CeHaFNO2[3]

e Molecular Weight: 141.10 g/mol [3]

o Appearance: Typically a white to off-white or yellow crystalline solid.[6][7]

Caption: Chemical structure and key properties of 2-Fluoronicotinic acid.
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Part 1: Supplier Landscape and Procurement
Strategy

Sourcing 2-Fluoronicotinic acid requires navigating a diverse supplier landscape. This
includes large, well-established global chemical corporations, specialized niche suppliers
focusing on fluorine chemistry, and online marketplaces that aggregate offerings from
numerous, often smaller, manufacturers. For research and development purposes, reliability,
documentation, and purity are paramount.

Types of Suppliers:

e Global Manufacturers/Distributors: Companies like MilliporeSigma (Merck), Thermo Fisher
Scientific, and VWR often provide high-purity grades suitable for research, backed by
extensive quality control and readily available documentation. While they may not be the
primary manufacturer, their distribution network ensures availability and reliability.

e Specialized Chemical Companies: Firms such as Chem-Impex and Oakwood Chemical
focus on providing unique building blocks for the pharmaceutical industry.[1][8] They often
offer deep expertise in fluorinated compounds.

o Marketplace Aggregators: Platforms like LookChem and ChemicalRegister.com list
numerous suppliers, primarily from Asia.[2][9] These platforms are excellent for sourcing bulk
guantities and identifying primary manufacturers but may require more rigorous due
diligence from the buyer regarding quality and documentation.

Table 1: Representative Commercial Suppliers of 2-Fluoronicotinic Acid (CAS 393-55-5) and
Related Compounds
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Supplier Typical Purity Scale Notes

Specializes in
intermediates for
Chem-Impex 297% Research pharmaceutical
and agrochemical
research.[1]

A leading supplier of

research chemicals to
BLD Pharm >97% Research & Bulk )

pharmaceutical

companies.[10]

A professional

. . . manufacturer and
Jinan Finer Chemical

Custom Research & Bulk R&D provider of
Co., Ltd.

chemical

intermediates.[2]

An innovative

) ] manufacturer with a
Amadis Chemical Co.,

Lid Custom Research focus on professional

data management and

testing.[2]

o Offers large stock of
Shanghai Minstar

i Custom Research & Bulk 2-Fluoronicotinic acid.
Chemical Co.
[2]
A leading global
) ) supplier for the life
Sigma-Aldrich (Merck) =>97% Research

science industry (for

isomers).[11]

| Thermo Scientific | = 97% | Research | A major supplier of laboratory chemicals (for isomers).
[12] |

Note: The market is dynamic. Researchers should always verify current availability and request
quotes directly.
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Phase 1: Planning & Sourcing

arrow Define Specifications
(Purity >97%, CAS 393-55-5)

Identify Potential Suppliers

(Table 1, Databases)

Request Quotes, CoA, SDS

Phase 2: Evalu;tion & Ordering
Evaluate Supplier
(Quality, Lead Time, Cost)
Glace Purchase Orde)

Phase 3: Receipt & Verification

Incoming Quality Control
(Visual, CoA Check, Analytical)

Release Material to Lab Stock

Click to download full resolution via product page

Caption: A typical procurement workflow for acquiring research-grade chemicals.
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Part 2: Technical Specifications & Quality
Verification

When sourcing 2-Fluoronicotinic acid, specifying the correct CAS number (393-55-5) is
critical to avoid confusion with its isomers, such as 3-fluoroisonicotinic acid (CAS 393-53-3) or
6-fluoronicotinic acid (CAS 403-45-2), which possess different chemical properties and
reactivity.[13][14] The primary document for assessing quality is the Certificate of Analysis
(CoA).

Decoding the Certificate of Analysis (CoA)

A CoA is a supplier's guarantee that the product meets a defined set of specifications.
Researchers must scrutinize this document before purchase and upon receipt.[7][15]

Table 2: Typical Quality Specifications for Research-Grade 2-Fluoronicotinic Acid

Typical
Parameter o Method Purpose
Specification

Confirms physical
White to off-white ) state and absence
Appearance . Visual
solid/powder of gross

contamination.

Confirms the
Identity Conforms to structure 1H NMR, IR molecular structure is

correct.

Quantifies the amount

of 2-Fluoronicotinic

Assay (Purity) >97.0% HPLC, 'H NMR ) )
acid relative to
impurities.
) Important for reactions
Water Content <0.5% Karl Fischer (KF)

sensitive to moisture.

| Residue on Ignition| < 0.1% | USP/EP Method | Measures the amount of inorganic impurities. |
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Protocol: Incoming Quality Control (QC) Verification

Trustworthiness in chemical sourcing is built on a "trust, but verify" principle. Implementing a
routine incoming QC check is a self-validating system that protects research integrity.

e Documentation Review:
o Confirm the supplier's CoA matches the batch number on the container.
o Verify that all specifications listed in Table 2 meet your pre-defined requirements.
 Visual Inspection:
o Check that the physical appearance (color, form) matches the CoA description.
o Ensure the container seal is intact and there is no evidence of contamination.
e Analytical Confirmation (Recommended):

o Melting Point: Measure the melting point of a small sample. Compare it to the literature
value (if available) or the supplier's specification. A broad melting range or significant
deviation can indicate impurities.

o H NMR Spectroscopy: For definitive identification, acquire a proton NMR spectrum in a
suitable deuterated solvent (e.g., DMSO-ds). The chemical shifts, splitting patterns, and
integration should be consistent with the structure of 2-Fluoronicotinic acid.

Part 3: Applications in Drug Discovery and
Development

2-Fluoronicotinic acid is primarily used as an intermediate or building block in the synthesis of
more complex molecules.[16] The fluorine atom and the carboxylic acid group provide two key

points for chemical modification.

o Pharmaceutical Development: The compound is a precursor for synthesizing active
pharmaceutical ingredients (APIs), including anti-inflammatory agents, anti-cancer drugs,
and treatments for neurological disorders.[1] The fluorine atom can block sites of
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metabolism, increasing the drug's half-life, or modulate the pKa of the pyridine nitrogen,
affecting receptor binding.

o Agrochemical Synthesis: In agriculture, it serves as an intermediate for novel herbicides and
pesticides, where the fluorinated pyridine motif can enhance efficacy and selectivity.[1][16]

e PET Imaging: Fluoronicotinic acid scaffolds are valuable for synthesizing tracers for Positron
Emission Tomography (PET).[16] The stable 1°F can be substituted with the positron-emitting
18F isotope, allowing for the creation of imaging agents to visualize metabolic processes and
disease states in vivo.[17]
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Caption: Synthetic utility of 2-Fluoronicotinic acid as a versatile building block.

Part 4: Safe Handling, Storage, and Hazard
Management

As with any laboratory chemical, proper handling of 2-Fluoronicotinic acid is essential for
personnel safety. Information is derived from Safety Data Sheets (SDS) for the compound and
its close structural analogs.[18][19]
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Table 3: GHS Hazard Information for Fluoronicotinic Acids | Hazard Class | GHS Pictogram |
Hazard Statement | Precautionary Statements (Examples) | | :--- | :--- | :--- | :--- | | Skin Irritation
(Category 2) |

ls.alt text

| H315: Causes skin irritation. | P264: Wash skin thoroughly after handling. P280: Wear
protective gloves. | | Eye Irritation (Category 2) |

ls.alt text

| H319: Causes serious eye irritation. | P305+P351+P338: IF IN EYES: Rinse cautiously with
water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.
| | Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory Tract Irritation |

ls.alt text

| H335: May cause respiratory irritation. | P261: Avoid breathing dust. P271: Use only outdoors
or in a well-ventilated area. |

Protocol: Safe Handling and Storage

» Engineering Controls:

o Always handle 2-Fluoronicotinic acid powder inside a certified chemical fume hood to
prevent inhalation of dust.

o Ensure an eyewash station and safety shower are readily accessible.[18]
o Personal Protective Equipment (PPE):

o Wear a lab coat, nitrile gloves, and chemical safety goggles that meet appropriate
standards (e.g., ANSI Z87.1 or EN166).

e Handling Procedures:
o Avoid creating dust when weighing or transferring the material.

o Wash hands thoroughly after handling, even if gloves were worn.
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o Keep away from incompatible materials such as strong oxidizing agents and strong bases.
[18]

o Storage:

o Store in a cool, dry, and dark place in a tightly sealed container.[20]

o The storage area should be well-ventilated. A dedicated cabinet for corrosive and irritant
solids is recommended.

Conclusion

2-Fluoronicotinic acid is a readily available and highly valuable building block for scientific
innovation. Its successful application, however, begins with informed and strategic sourcing. By
understanding the supplier landscape, rigorously evaluating material quality through
documentation and in-house verification, and adhering to strict safety protocols, researchers
can confidently integrate this versatile compound into their discovery workflows. This diligence
ensures the integrity of experimental outcomes and paves the way for the development of next-
generation pharmaceuticals and agrochemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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